Cas no 174813-24-2 ((5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one)

(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one is a sulfur-containing heterocyclic compound featuring a benzylidene group conjugated with a thiazolone core. Its structural framework, incorporating both a thiol (-SH) and a carbonyl (C=O) functionality, makes it a versatile intermediate in organic synthesis and medicinal chemistry. The compound exhibits potential reactivity in Michael additions, nucleophilic substitutions, and cyclization reactions, enabling the construction of more complex heterocyclic systems. Its benzylidene moiety may contribute to π-stacking interactions, enhancing binding affinity in biologically active molecules. The presence of the thiol group allows for further derivatization, facilitating applications in drug discovery and material science. This compound is particularly valuable for researchers exploring thiazole-based scaffolds with tunable electronic and steric properties.

(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one structure

174813-24-2 structure

Product Name:(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one

CAS No:174813-24-2

MF:C₁₀H₇NOS₂

MW:221.298679590225

MDL:MFCD04969003

CID:868523

Update Time:2026-04-29

(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

- (E)-5-Benzylidene-2-mercaptothiazol-4(5H)-one
- (5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one
- (5E)-5-benzylidene-2-sulfanyl-1,3-thiazol-4(5H)-one
- AKOS B018292
- Albb-009117
- CHEMBRDG-BB 3018292
- ART-CHEM-BB B018292
- (5E)-5-(benzylidene)-2-thioxo-thiazolidin-4-one
- (5E)-5-(phenylmethylene)-2-thioxo-4-thiazolidinone
- (5E)-5-(phenylmethylene)-2-thioxo-thiazolidin-4-one
- (5E)-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
- MDL： MFCD04969003
- Inchi： InChI=1S/C10H7NOS2/c12-9-8(14-10(13)11-9)6-7-4-2-1-3-5-7/h1-6H,(H,11,12,13)/b8-6+
- InChI Key： OONWCXLYKDWKOU-SOFGYWHQSA-N
- SMILES： S=C1S/C(/C(N1)=O)=C/C2=CC=CC=C2

Computed Properties

Exact Mass: 220.99700
Monoisotopic Mass: 220.997
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0

Experimental Properties

Density: 1.43
Boiling Point: 362.2°C at 760 mmHg
Flash Point: 172.9°C
Refractive Index: 1.732
PSA: 93.53000
LogP: 2.02230

(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one Security Information

HazardClass：IRRITANT

(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E320025-50mg	(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one	174813-24-2		50mg	$ 50.00	2022-06-05
TRC	E320025-100mg	(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one	174813-24-2		100mg	$ 65.00	2022-06-05
TRC	E320025-500mg	(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one	174813-24-2		500mg	$ 115.00	2022-06-05
Matrix Scientific	040141-500mg	(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one	174813-24-2		500mg	$76.00	2023-09-05
Chemenu	CM510849-5g	(E)-5-Benzylidene-2-mercaptothiazol-4(5H)-one	174813-24-2	95%	5g	$252	2023-03-06
eNovation Chemicals LLC	Y1264389-1g	4-Thiazolidinone, 5-(phenylmethylene)-2-thioxo-, (E)- (9CI)	174813-24-2	95%	1g	$165	2024-06-07
eNovation Chemicals LLC	Y1264389-5g	4-Thiazolidinone, 5-(phenylmethylene)-2-thioxo-, (E)- (9CI)	174813-24-2	95%	5g	$475	2024-06-07
abcr	AB214165-1 g	(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one; 95%	174813-24-2		1 g	€179.70	2023-07-20
abcr	AB214165-5 g	(5E)-5-Benzylidene-2-mercapto-1,3-thiazol-4(5H)-one; 95%	174813-24-2		5 g	€552.30	2023-07-20
Alichem	A059005851-10g	(E)-5-Benzylidene-2-mercaptothiazol-4(5H)-one	174813-24-2	95%	10g	$425.25	2022-04-02